Cas no 1261882-63-6 (4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine)

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine is a fluorinated pyridine derivative with a difluorophenyl substituent, offering unique electronic and steric properties due to its substitution pattern. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group at the 2-position contributes to its reactivity in cross-coupling reactions, while the difluorophenyl moiety provides structural diversity for drug discovery. This compound is particularly useful in the development of bioactive molecules, where fluorination is leveraged to improve binding affinity and pharmacokinetic properties. Its well-defined structure ensures consistency in synthetic applications.

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine structure

1261882-63-6 structure

Product Name:4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine

CAS No:1261882-63-6

MF:C₁₂H₈F₃NO

MW:239.19323348999

CID:4925212

Update Time:2025-10-29

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine
- Inchi： 1S/C12H8F3NO/c1-17-11-5-8(10(14)6-16-11)7-3-2-4-9(13)12(7)15/h2-6H,1H3
- InChI Key： SUIUBHIKSXYZAK-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C1C(=CN=C(C=1)OC)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 254
XLogP3: 3.1
Topological Polar Surface Area: 22.1

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026298-250mg	4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine	1261882-63-6	97%	250mg	$686.80	2022-04-03
Alichem	A023026298-500mg	4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine	1261882-63-6	97%	500mg	$1,058.40	2022-04-03
Alichem	A023026298-1g	4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine	1261882-63-6	97%	1g	$1,646.40	2022-04-03

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine Related Literature

1. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine

Research Brief on 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS: 1261882-63-6)

4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS: 1261882-63-6) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique fluorine substitutions and methoxy group, has been explored for its role as a key intermediate or active pharmaceutical ingredient (API) in various therapeutic areas, including oncology and neurology.

Recent studies have focused on the synthesis and optimization of 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing environmental impact through greener solvents and catalysts. The study emphasized the compound's structural versatility, which allows for further derivatization to optimize pharmacokinetic properties.

In the context of drug development, 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine has been investigated as a potential kinase inhibitor. Preclinical trials have demonstrated its ability to selectively target aberrant signaling pathways in cancer cells, particularly in non-small cell lung cancer (NSCLC) models. Researchers noted its high binding affinity to specific tyrosine kinases, which correlates with reduced tumor proliferation in vitro and in vivo.

Further pharmacological evaluations have explored the compound's metabolic stability and toxicity profile. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported favorable metabolic stability in human liver microsomes, with minimal cytochrome P450 inhibition. These findings suggest a lower risk of drug-drug interactions, positioning the compound as a promising candidate for further clinical development.

Despite these advancements, challenges remain in scaling up production and addressing potential off-target effects. Ongoing research aims to refine the synthesis process and conduct more comprehensive toxicity studies to ensure safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into therapeutic applications.

In conclusion, 4-(2,3-Difluorophenyl)-5-fluoro-2-methoxypyridine (CAS: 1261882-63-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeted therapies. Continued research and development will be critical to unlocking its full therapeutic value and addressing existing limitations.